Cas no 1932083-95-8 ((3S)-1,4-oxazepane-3-carboxylic acid)

• Product Name: (3S)-1,4-oxazepane-3-carboxylic acid
• CAS No: 1932083-95-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5104463
• PubChem ID: 96219937
• Update Time: 2026-03-03

(3S)-1,4-oxazepane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 96219937
• 1,4-Oxazepine-3-carboxylic acid, hexahydro-, (3S)-
• (3S)-1,4-oxazepane-3-carboxylic acid

• Inchi： 1S/C6H11NO3/c8-6(9)5-4-10-3-1-2-7-5/h5,7H,1-4H2,(H,8,9)/t5-/m0/s1
• InChI Key： VJCZYUDVOCSWKC-YFKPBYRVSA-N
• SMILES： O1CCCN[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 308.7±42.0 °C(Predicted)
• pka: 2.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-1,4-oxazepane-3-carboxylic acid

Recent Advances in the Study of (3S)-1,4-oxazepane-3-carboxylic acid (CAS: 1932083-95-8)

In recent years, (3S)-1,4-oxazepane-3-carboxylic acid (CAS: 1932083-95-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its oxazepane ring and stereospecific configuration, make it a valuable scaffold for drug design and optimization.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of (3S)-1,4-oxazepane-3-carboxylic acid as a key intermediate in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. The research team demonstrated that derivatives of this compound exhibited improved blood-brain barrier penetration compared to previous generations of inhibitors, while maintaining high selectivity for the γ-secretase enzyme complex. These findings suggest potential applications in neurodegenerative disorder therapeutics.

Another significant development comes from oncology research, where (3S)-1,4-oxazepane-3-carboxylic acid derivatives have been investigated as potential HDAC (histone deacetylase) inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with nanomolar inhibitory activity against HDAC6, along with favorable pharmacokinetic profiles. This represents an important advancement in the development of epigenetic therapies for cancer treatment.

From a synthetic chemistry perspective, recent publications have described improved methodologies for the large-scale production of (3S)-1,4-oxazepane-3-carboxylic acid. A 2023 paper in Organic Process Research & Development detailed an enantioselective synthesis route with 85% overall yield and >99% ee, addressing previous challenges in the industrial-scale preparation of this chiral building block. These process improvements are expected to facilitate broader research and development applications of this compound.

The pharmacological characterization of (3S)-1,4-oxazepane-3-carboxylic acid derivatives has also seen progress. Recent in vivo studies have demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) properties for several lead compounds derived from this scaffold. Particularly noteworthy is the compound's metabolic stability in hepatic microsome assays, suggesting potential for oral bioavailability in clinical applications.

Looking forward, the versatility of (3S)-1,4-oxazepane-3-carboxylic acid as a molecular scaffold continues to inspire innovative research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) design, antibody-drug conjugates, and as a component in novel peptide mimetics. The compound's CAS number (1932083-95-8) has become increasingly prevalent in patent applications, indicating growing commercial interest in its pharmaceutical applications.

In conclusion, (3S)-1,4-oxazepane-3-carboxylic acid (1932083-95-8) represents a promising chemical entity with diverse therapeutic potential. Recent research has expanded our understanding of its applications across multiple disease areas while addressing previous synthetic and pharmacological challenges. As investigations continue, this compound is likely to play an increasingly important role in the development of next-generation pharmaceutical agents.